Cas no 1803801-37-7 (2-Nitro-6-(trifluoromethyl)pyridine-3-methanol)

• Product Name: 2-Nitro-6-(trifluoromethyl)pyridine-3-methanol
• CAS No: 1803801-37-7
• MF: C₇H₅F₃N₂O₃
• MW: 222.121412038803
• CID: 4802114
• Update Time: 2025-05-25

2-Nitro-6-(trifluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-6-(trifluoromethyl)pyridine-3-methanol

• Inchi： 1S/C7H5F3N2O3/c8-7(9,10)5-2-1-4(3-13)6(11-5)12(14)15/h1-2,13H,3H2
• InChI Key： YYNWWDYJDKFTMZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CO)=C([N+](=O)[O-])N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 241
• XLogP3: 1
• Topological Polar Surface Area: 78.9

Additional information on 2-Nitro-6-(trifluoromethyl)pyridine-3-methanol

Comprehensive Overview of 2-Nitro-6-(trifluoromethyl)pyridine-3-methanol (CAS No. 1803801-37-7)

In the realm of specialty chemicals, 2-Nitro-6-(trifluoromethyl)pyridine-3-methanol (CAS No. 1803801-37-7) stands out as a versatile intermediate with significant applications in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its nitro and trifluoromethyl functional groups, has garnered attention for its unique reactivity and potential in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of 2-Nitro-6-(trifluoromethyl)pyridine-3-methanol", "applications of trifluoromethylpyridine derivatives", and "CAS 1803801-37-7 suppliers", reflecting its growing relevance.

The molecular structure of 2-Nitro-6-(trifluoromethyl)pyridine-3-methanol combines a pyridine ring with a nitro group at the 2-position and a trifluoromethyl group at the 6-position, along with a hydroxymethyl substituent at the 3-position. This arrangement imparts distinct electronic and steric properties, making it a valuable building block for designing advanced materials and bioactive molecules. Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing the production of such compounds, with queries like "eco-friendly synthesis of nitro-pyridine derivatives" gaining traction.

One of the key hotspots in discussions around CAS No. 1803801-37-7 is its role in pharmaceutical research. The trifluoromethyl group is renowned for enhancing the metabolic stability and lipophilicity of drug candidates, a feature often explored in medicinal chemistry. Searches such as "trifluoromethylpyridine in drug discovery" and "nitro-heterocycles as pharmacophores" highlight this connection. Additionally, the compound’s potential in agrochemical formulations, particularly as a precursor for herbicides and insecticides, aligns with the increasing demand for crop protection chemicals.

From a technical perspective, the synthesis of 2-Nitro-6-(trifluoromethyl)pyridine-3-methanol often involves multi-step reactions, including nitration, halogenation, and reduction processes. Laboratories and manufacturers frequently seek information on "scalable synthesis of CAS 1803801-37-7" and "purification methods for nitro-pyridine alcohols". The compound’s stability under various conditions and compatibility with common reagents are also critical considerations, as reflected in queries like "handling and storage of trifluoromethylpyridine derivatives".

In material science, the incorporation of 2-Nitro-6-(trifluoromethyl)pyridine-3-methanol into polymers and coatings has been explored for its potential to impart flame retardancy and chemical resistance. This aligns with the broader industry focus on high-performance materials and functional additives. Searches related to "pyridine-based flame retardants" and "trifluoromethyl groups in material design" underscore this application.

As regulatory frameworks evolve, compliance and safety data for CAS No. 1803801-37-7 remain a priority. Professionals often look for "REACH compliance of nitro-pyridine compounds" or "toxicological profiles of trifluoromethylpyridines". Transparent documentation and adherence to global chemical regulations are essential for market access, driving demand for reliable technical dossiers.

In conclusion, 2-Nitro-6-(trifluoromethyl)pyridine-3-methanol (CAS No. 1803801-37-7) exemplifies the intersection of innovation and practicality in modern chemistry. Its diverse applications, coupled with the surge in research interest, position it as a compound of enduring significance. Whether in drug development, agrochemical innovation, or advanced materials, this molecule continues to inspire cutting-edge solutions.